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Compound of Interest

Compound Name: Sebaconitrile

Cat. No.: B1670059 Get Quote

Introduction

Sebaconitrile, also known as decanedinitrile, is a high-boiling point, non-flammable dinitrile

solvent.[1] Its unique physical and chemical properties make it an interesting candidate for

various applications in organic and materials chemistry, particularly in electrochemistry. This

document provides an overview of its known applications, physical properties, and protocols for

its use, primarily focusing on its role as an electrolyte solvent in lithium-ion batteries, as

detailed in current research. While its application in general organic synthesis is not yet widely

documented, its properties suggest potential for use in high-temperature reactions.

Physicochemical Properties of Sebaconitrile
Sebaconitrile possesses a combination of properties that are advantageous for specific

applications. A summary of its key physical data is presented below.
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Property Value Reference(s)

Molecular Formula C10H16N2 [2][3]

Molecular Weight 164.25 g/mol [2]

CAS Number 1871-96-1 [2][3]

Appearance
Clear colorless to light yellow

liquid
[2][4]

Boiling Point ~375 °C (decomposes) [1]

199-200 °C (lit.) [5][6]

162-164 °C @ 4-5 Torr [7]

Melting Point 7-8 °C (lit.) [5][6]

8.03 °C [7]

Density 0.913 g/cm³ (Room temp) [7]

0.915 g/mL at 20 °C (lit.) [6]

Refractive Index
1.4470 to 1.4490 (20°C, 589

nm)
[4]

Purity (GC) ≥94.0% to ≥97.5% [2][4]

Primary Application: Electrolyte Solvent in Lithium-Ion Batteries

The most prominent application of sebaconitrile is as a non-flammable, thermally-stable

electrolyte solvent for high-performance lithium-ion batteries.[1] Conventional carbonate-based

electrolytes are volatile and flammable, posing significant safety risks, especially in large-scale

applications like electric vehicles.[1] Sebaconitrile's high boiling point (~375 °C) and non-

flammability directly address these safety concerns.[1]

When combined with lithium salts such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI),

sebaconitrile-based electrolytes have demonstrated stable cycling performance at elevated

temperatures, for instance, at 80 °C.[1] Furthermore, increasing the concentration of

sebaconitrile as a cosolvent in standard electrolytes (e.g., with ethylene carbonate/dimethyl
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carbonate) has been shown to improve the electrolyte's stability at higher potentials, which is

crucial for the development of high-voltage lithium-ion batteries.[8][9][10]

Experimental Protocols
Protocol 1: Preparation of a Sebaconitrile-Based Electrolyte for a Lithium-Ion Battery

This protocol describes the preparation of a 1M LiTFSI in sebaconitrile electrolyte, as explored

in studies on thermally-stable lithium-ion batteries.[1]

Materials:

Sebaconitrile (SBN), battery grade (anhydrous)

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade (anhydrous)

Argon-filled glovebox with H2O and O2 levels < 0.5 ppm

Magnetic stirrer and stir bar

Volumetric flask

Analytical balance

Procedure:

Transfer all materials and equipment into an argon-filled glovebox to prevent moisture

contamination.

Weigh the required amount of LiTFSI using an analytical balance. To prepare a 1 M solution,

this will be 287.09 g of LiTFSI per liter of sebaconitrile. Adjust the mass based on the target

volume.

Place a magnetic stir bar into a clean, dry volumetric flask of the desired volume.

Add the weighed LiTFSI to the volumetric flask.

Carefully add the anhydrous sebaconitrile to the volumetric flask until it is about 80% full.
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Seal the flask and place it on a magnetic stirrer. Stir the mixture until the LiTFSI is completely

dissolved. This may take some time.

Once the salt is fully dissolved, carefully add more sebaconitrile to reach the calibration

mark on the volumetric flask.

Seal the flask tightly and invert it several times to ensure the solution is homogeneous.

The electrolyte is now ready for use in coin cell assembly or other battery testing

configurations. Store the electrolyte in a tightly sealed container inside the glovebox.

Potential Applications in Organic Synthesis
While specific examples of sebaconitrile as a solvent for common cross-coupling reactions

such as Suzuki, Heck, or Buchwald-Hartwig amination are not readily available in the reviewed

literature, its physical properties suggest potential utility in this area. High-boiling point polar

aprotic solvents are often desirable for reactions that require elevated temperatures to proceed

at a reasonable rate. Nitrile solvents, like the more common acetonitrile, are known to be used

in various transition metal-catalyzed reactions.[11][12] Sebaconitrile's high boiling point could

be advantageous for sluggish coupling reactions that require high thermal energy.

A generalized workflow for exploring sebaconitrile as a solvent in a palladium-catalyzed cross-

coupling reaction is presented below.
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Caption: Generalized workflow for a cross-coupling reaction using sebaconitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1670059?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Logical Relationships
The primary role of sebaconitrile in the context of the available literature is within an

electrochemical system. The following diagram illustrates the logical relationship of

components in a lithium-ion battery utilizing a sebaconitrile-based electrolyte.

Lithium-Ion Battery Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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